Cas no 5289-74-7 (Crustecdysone)

• Product Name: Crustecdysone
• CAS No: 5289-74-7
• MF: C₂₇H₄₄O₇
• MW: 480.6341
• MDL: MFCD00036740
• CID: 45667
• PubChem ID: 24895674
• Update Time: 2025-11-02

Crustecdysone Chemical and Physical Properties

Names and Identifiers

• Hydroxyecdysone
• 20-HYDROXYECDYSON
• 20-HYDROXYECDYSONE
• 2B,3B,14A,20,22[R],25-HEXAHYDROXY-7-CHOLESTEN-6-ONE
• 2b,3b,14a,20b,22,25-hexahydroxycholest-7-en-6-one
• 2BETA,3BETA,14ALPHA,20BETA,22,25-HEXAHYDROXY-7-CHOLESTEN-6-ONE
• (2S,3R,5R,9R,10R,13R,14S,17S)-2,3,14-TRIHYDROXY-10,13-DIMETHYL-17-((1R,2R)-1,2,5-TRIHYDROXY-1,5-DIMETHYL-HEXYL)-1,2,3,4,5,9,10,11,12,13,14,15,16,17-TETRADECAHYDRO-CYCLOPENTA[A]PHENANTHREN-6-ONE
• 7,(5B)-CHOLESTEN-2BETA, 3BETA, 14ALPHA, 20BETA, 22R, 25-HEXOL-6-ONE
• B-ECDYSONE
• BETA-ECDYSON
• BETA-ECDYSONE
• BETA-ECDYSONE,2,3,14,20,22,25-HEXAHYDROXY-7-CHOLESTEN-6-ONE
• BETA-ECDYSTERONE
• ECDYSONE, BETA-
• ECDYSTERONE
• HYDROXYECDYSONE, 20-
• INSECT MOULTING HORMONE
• POLYPODINE A
• 2,3,14,20,22,25-hexahydroxy-,(2-beta,3-beta,5-beta,22r)-cholest-7-en-6-on
• 2-beta,3-beta,14,20,22,25-hexahydroxy-5-beta-cholet-7-en-6-one
• (+)-20-Hydroxyecdysone
• β-Ecdysone
• (2β,3β,5β,22R)-2,3,14,20,22,25-hexahydroxycholest-7-en-6-one
• β-Ecdysterone
• Crustecdysone
• [ "Crustecdysone", " Ecdysterone" ]
• Ecdysone Extract
• Commisterone
• 20-OH ecdysone
• THE-7
• Isoinokosterone
• Crustecdyson
• Viticosterone
• Ecdysteron
• 20-E
• 20E
• C27H44O7
• 2beta,3beta,14alpha,20,22R,25-hexahydroxy-5beta-cholest-7
• Ekdisten
• 20-Hydroxy-a-ecdysone
• Sarconeos
• BRN 1917578
• (+)-Ecdysterone
• (22R)-2beta,3beta,14alpha,20,22,25-hexahydroxy-5beta-cholest-7-en-6-one
• Cholest-7-en-6-one, 2,3,14,20,22,25-hexahydroxy-, (2-beta,3-beta,5-beta,22R)-
• .beta-Ecdysterone
• 2,3,14-Trihydroxy-10,13-dimethyl-17-(1,2,5-trihydroxy-1,5-dimethyl-hexyl)-1,2,3,4,5,9,10,11,12,13,14,15,16,17-tetradecahydro-cyclopenta[a]phenanthren-6-one
• 5-beta-Cholest-7-en-6-one, 2-beta,3-beta,14,20,22,25-hexahydroxy-, (22R)-
• NSC 629484
• MFCD00036740
• Q423338
• Cholest-7-en-6-one, 2,3,14,20,22,25-hexahydroxy-, (2beta,3beta,5beta,22R)-
• HB3718
• CHEMBL224128
• 779A7KPL0Y
• 2-beta,3-beta,14,20,22,25-Hexahydroxy-5-beta-cholet-7-en-6- one
• NKDFYOWSKOHCCO-YPVLXUMRSA-N
• CS-0007134
• (2b,3b,5b,22R)-2,3,14,20,22,25-Hexahydroxycholest-7-en-6-one
• NS00097285
• 20-HYDROXY-.ALPHA.-ECDYSONE
• Cholest-7-en-6-one, 2,3,14,20,22,25-hexahydroxy-, (2b,3b,5b,22R)-
• UNII-779A7KPL0Y
• (2S,3R,5R,9R,10R,13R,14S,17S)-2,3,14-trihydroxy-10,13-dimethyl-17-[(1R,2R)-1,2,5-trihydroxy-1,5-dimethyl-hexyl]-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
• BIO101
• Q-201054
• 5289-74-7
• Ecdystene
• AC-34796
• s2417
• SCHEMBL22086
• (2Beta,3beta,5beta)-2,3,14,20,22,25-hexahydroxycholest-7-en-6-one
• 20-HYDROXYECDYSONE [MI]
• B-ecdysone,Commisterone
• (2S,3R,5R,9R,10R,13R,14S,17S)-2,3,14-trihydroxy-10,13-dimethyl-17-((2R,3R)-2,3,6-trihydroxy-6-methylheptan-2-yl)-1,2,3,4,5,9,10,11,12,13,14,15,16,17-tetradecahydro-6H-cyclopenta[a]phenanthren-6-one
• NSC-629484
• ?- Ecdysone
• AKOS004120029
• SMR000539832
• DTXSID5040388
• Ecdysten
• MLS001164644
• MLS002207226
• CHEBI:16587
• 2beta,3beta,14alpha,20R,22R,25-hexahydroxy-5beta-cholest-7-en-6-one
• Bio 101
• (2alpha,3alpha,5alpha,22R)-2,3,14,20,22,25-hexahydroxycholest-7-en-6-one
• Cholest-7-en-6-one, 2,3,14,20,22,25-hexahydroxy-, (2.beta.,3.beta.,5.beta.,22R)-
• BDBM50326777
• HMS2230L09
• HY-N6979
• (2beta,3beta,5beta,22R)-2,3,14,20,22,25-hexahydroxycholest-7-en-6-one
• beta-Ecdisone
• 20-Hydroxyecdysone, >=93% (HPLC), powder
• BIO 101 [WHO-DD]
• Edysterone
• CCG-269554
• AC-19603
• (2S,3R,5R,9R,10R,13R,14S,17S)-2,3,14-trihydroxy-10,13-dimethyl-17-[(2R,3R)-2,3,6-trihydroxy-6-methylheptan-2-yl]-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
• A829299
• BIO-101
• AI3-44727
• LMST01010209
• 20-HYDROXYECDYSONE [WHO-DD]
• GTPL11987
• 2beta,3beta,14alpha,20,22R,25-hexahydroxy-5beta-cholest-7-en-6-one
• CYANOTIS ARACHNOIDEA ROOT EXTRACT
• 3A,7,8-TRIHYDROXY-9A,11A-DIMETHYL-1-(2,3,6-TRIHYDROXY-6-METHYLHEPTAN-2-YL)-1H,2H,3H,5AH,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-5-ONE
• 20-HYDROXY-ALPHA-ECDYSONE
• 20-Hydroxy-I+--ecdysone
• (2S,3R,5R,9R,10R,13R,14S,17S)-2,3,14-trihydroxy-10,13-dimethyl-17-((2R,3R)-2,3,6-trihydroxy-6-methylheptan-2-yl)-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta(a)phenanthren-6-one
• DTXCID3020388
• beta-Ecydisone
• 3a,7,8-trihydroxy-9a,11a-dimethyl-1-(2,3,6-trihydroxy-6-methylheptan-2-yl)-1h,2h,3h,5ah,6h,7h,8h,9h,9bh,10h,11h-cyclopenta(a)phenanthren-5-one
• 20r-hydroxyecdysone
• BIO-101 [WHO-DD]
• A-ECDYSONE,2,3,14,20,22,25-HEXAHYDROXY-7-CHOLESTEN-6-ONE
• b-Ecdysterone
• 2beta,3beta,14alpha,20beta,22alpha,25-Hexahydroxycholest-7-en-6-one
• Cholest-7-en-6-one, 2,3,14,20,22,25-hexahydroxy-, (2-beta,3-beta,5-beta,22R)-(9CI)
• 20 Hydroxyecdysone

• MDL： MFCD00036740
• Inchi： 1S/C27H44O7/c1-23(2,32)9-8-22(31)26(5,33)21-7-11-27(34)16-12-18(28)17-13-19(29)20(30)14-24(17,3)15(16)6-10-25(21,27)4/h12,15,17,19-22,29-34H,6-11,13-14H2,1-5H3/t15-,17-,19+,20-,21-,22+,24+,25+,26+,27+/m0/s1
• InChI Key： NKDFYOWSKOHCCO-YPVLXUMRSA-N
• SMILES： O([H])[C@@]12C([H])([H])C([H])([H])[C@]([H])([C@](C([H])([H])[H])([C@@]([H])(C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])O[H])O[H])O[H])[C@@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1([H])C2=C([H])C([C@]2([H])C([H])([H])[C@]([H])([C@]([H])(C([H])([H])[C@]12C([H])([H])[H])O[H])O[H])=O

Computed Properties

• Exact Mass: 480.30900
• Monoisotopic Mass: 480.309
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 869
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 480.6
• XLogP3: 0.5
• Topological Polar Surface Area: 138

Experimental Properties

• Color/Form: Powder
• Density: 1.0760 (rough estimate)
• Melting Point: 244.0 to 248.0 deg-C
• Boiling Point: 702.1℃/760mmHg
• Flash Point: 392.4 °C
• Refractive Index: 1.5800 (estimate)
• Solubility: alcohol: soluble
• PSA: 138.45000
• LogP: 1.85400
• Solubility: Not determined
• Merck: 3491
• λmax: 242(MeOH)(lit.)

Crustecdysone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273-P391-P501
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S24/25; S36; S26
• FLUKA BRAND F CODES：10
• RTECS：FZ8060000
• Hazardous Material Identification：
• Packing Group：II; III
• Hazard Level：4.1
• Risk Phrases：R36/37/38
• Packing Group：II; III
• Safety Term：4.1
• Storage Condition：<0°C
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Crustecdysone

Exploring Crustecdysone (CAS No. 5289-74-7): A Comprehensive Guide to Its Properties, Applications, and Market Trends

Crustecdysone, with the CAS number 5289-74-7, is a naturally occurring phytoecdysteroid that has garnered significant attention in both scientific research and commercial applications. This compound, also known as 20-hydroxyecdysone, is primarily found in plants and arthropods, where it plays a crucial role in molting and developmental processes. Its unique biochemical properties make it a subject of interest for researchers and industries alike.

The chemical structure of Crustecdysone features a steroid backbone with hydroxyl groups, which contribute to its biological activity. This compound is often compared to other ecdysteroids due to its ability to influence growth and development in various organisms. Researchers have explored its potential in plant growth regulation, insect control, and even human health applications, making it a versatile molecule in the field of biotechnology.

One of the most talked-about applications of Crustecdysone is its role in sustainable agriculture. With the growing demand for eco-friendly pest control solutions, this compound has emerged as a potential alternative to synthetic pesticides. Its ability to disrupt the molting process in insects without harming beneficial species aligns with the global push toward green farming practices. This has led to increased searches for "Crustecdysone for organic farming" and "natural insect growth regulators," reflecting its relevance in modern agriculture.

In the realm of human health, Crustecdysone has been studied for its potential adaptogenic and anabolic effects. Some research suggests that it may support muscle growth and recovery, which has piqued the interest of the fitness and wellness communities. Queries like "Crustecdysone benefits for athletes" and "natural performance enhancers" are becoming increasingly common, highlighting its crossover appeal beyond traditional scientific circles.

The market for Crustecdysone is evolving rapidly, driven by its diverse applications. Suppliers and manufacturers are focusing on high-purity extraction methods to meet the demands of research institutions and commercial users. Recent trends indicate a surge in interest for "Crustecdysone suppliers" and "buy Crustecdysone online," underscoring its growing commercial significance. Additionally, advancements in biotechnological production methods are making this compound more accessible to a wider audience.

From a regulatory standpoint, Crustecdysone is generally recognized as safe for research and agricultural use in many jurisdictions. However, as with any bioactive compound, proper handling and dosage guidelines must be followed. The increasing popularity of this substance has also led to discussions about "Crustecdysone safety profile" and "legal status of ecdysteroids," which are important considerations for potential users.

Looking ahead, the future of Crustecdysone appears promising. Its multifaceted applications in agriculture, health, and biotechnology position it as a compound with significant potential. As research continues to uncover new uses and benefits, we can expect to see even greater interest in this remarkable molecule. For those interested in exploring its possibilities, staying updated on the latest studies and market developments will be key to leveraging its full potential.